![molecular formula C22H25N3O4 B2993233 Methyl 2-(diethylamino)-3-[(4-methoxyphenyl)methyl]-4-oxoquinazoline-7-carboxylate CAS No. 1112410-28-2](/img/structure/B2993233.png)
Methyl 2-(diethylamino)-3-[(4-methoxyphenyl)methyl]-4-oxoquinazoline-7-carboxylate
Description
Methyl 2-(diethylamino)-3-[(4-methoxyphenyl)methyl]-4-oxoquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.
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Scientific Research Applications
Cyclisation of Amino-Acid Derivatives
Dieckmann cyclisation of specific amino-acid derivatives leads to the formation of methyl 1,2,3,4-tetrahydro-4-oxoquinoline-3-carboxylate, showcasing a method to synthesize tetrahydroquinolin-4-ones, which are vital in various chemical transformations and have potential medicinal applications (Proctor, Ross, & Tapia, 1972).
Synthesis of Quinoline Amino Acid Esters
Direct condensation techniques have been developed to create quinoline amino acid esters, acting as intermediates for further chemical syntheses. These compounds have been pivotal in exploring new medicinal chemistry pathways (Fathala & Pazdera, 2017).
Antifolate Thymidylate Synthase Inhibitors
Research has led to the synthesis of new N10-propargylquinazoline antifolates, which are tested as inhibitors of thymidylate synthase, showing potential as antitumor agents due to their cytotoxicity against L1210 cells in culture (Marsham et al., 1989).
Antimicrobial Agents
A series of compounds synthesized from quinazolinone and thiazolidinone have been screened for their in vitro antibacterial and antifungal activities, demonstrating potential applications in developing new antimicrobial drugs (Desai, Dodiya, & Shihora, 2011).
Synthesis of Anthracene Derivatives
Research on the synthesis of anthracene derivatives, analogues of rhein, has shown improved systemic exposure in guinea pigs, suggesting potential pharmaceutical applications in treating osteoarthritis and related conditions (Owton et al., 1995).
properties
IUPAC Name |
methyl 2-(diethylamino)-3-[(4-methoxyphenyl)methyl]-4-oxoquinazoline-7-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4/c1-5-24(6-2)22-23-19-13-16(21(27)29-4)9-12-18(19)20(26)25(22)14-15-7-10-17(28-3)11-8-15/h7-13H,5-6,14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRGCIPXOYNWRIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC2=C(C=CC(=C2)C(=O)OC)C(=O)N1CC3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(diethylamino)-3-[(4-methoxyphenyl)methyl]-4-oxo-3,4-dihydroquinazoline-7-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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